Cas no 57331-00-7 (Pyridine, 3,3'-thiobis-)
Pyridine, 3,3'-thiobis- structure
Product Name:Pyridine, 3,3'-thiobis-
CAS No:57331-00-7
MF:C10H8N2S
MW:188.248920440674
CID:345753
PubChem ID:15621531
Update Time:2025-04-19
Pyridine, 3,3'-thiobis- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 3,3'-thiobis-
- 3-pyridin-3-ylsulfanylpyridine
- 3,3'-Sulfanediyldipyridine
- SCHEMBL9548473
- 57331-00-7
- 3,3'-thiobispyridine
- DTXSID60575941
-
- Inchi: 1S/C10H8N2S/c1-3-9(7-11-5-1)13-10-4-2-6-12-8-10/h1-8H
- InChI Key: WTCGPFZVMHRHQV-UHFFFAOYSA-N
- SMILES: S(C1C=NC=CC=1)C1C=NC=CC=1
Computed Properties
- Exact Mass: 188.04094
- Monoisotopic Mass: 188.04081944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 51.1Ų
Experimental Properties
- PSA: 25.78
Pyridine, 3,3'-thiobis- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
57331-00-7 (Pyridine, 3,3'-thiobis-) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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